Cas no 126770-42-1 (1-(6-pyridin-2-ylpyridin-2-yl)ethanone)

1-(6-pyridin-2-ylpyridin-2-yl)ethanone structure
126770-42-1 structure
Product name:1-(6-pyridin-2-ylpyridin-2-yl)ethanone
CAS No:126770-42-1
MF:C12H10N2O
Molecular Weight:198.221
CID:2769264
PubChem ID:15827520

1-(6-pyridin-2-ylpyridin-2-yl)ethanone Properties

Names and Identifiers

    • 1-(6-pyridin-2-ylpyridin-2-yl)ethanone
    • Inchi: InChI=1S/C12H10N2O/c1-9(15)10-6-4-7-12(14-10)11-5-2-3-8-13-11/h2-8H,1H3
    • InChIKey: ZHIFOTWXGZPWDH-UHFFFAOYSA-N
    • SMILES: CC(=O)C1=NC(=CC=C1)C2=CC=CC=N2

Computed Properties

  • 精确分子量: 198.079312947g/mol
  • 同位素质量: 198.079312947g/mol
  • Isotope Atom Count: 0
  • 氢键供体数量: 0
  • 氢键受体数量: 3
  • 重原子数量: 15
  • 可旋转化学键数量: 2
  • 复杂度: 230
  • 共价键单元数量: 1
  • 确定原子立构中心数量: 0
  • 不确定原子立构中心数量: 0
  • 确定化学键立构中心数量: 0
  • 不确定化学键立构中心数量: 0
  • 拓扑分子极性表面积: 42.8Ų
  • XLogP3: 1.5

1-(6-pyridin-2-ylpyridin-2-yl)ethanone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029184180-1g
1-([2,2'-Bipyridin]-6-yl)ethanone
126770-42-1 97%
1g
$745.56 2022-04-03
Ambeed
A311307-1g
1-([2,2'-Bipyridin]-6-yl)ethanone
126770-42-1 97%
1g
$1419.0 2025-02-25
Ambeed
A311307-100mg
1-([2,2'-Bipyridin]-6-yl)ethanone
126770-42-1 97%
100mg
$314.0 2025-02-25
Ambeed
A311307-250mg
1-([2,2'-Bipyridin]-6-yl)ethanone
126770-42-1 97%
250mg
$554.0 2025-02-25
Chemenu
CM492003-1g
1-([2,2'-Bipyridin]-6-yl)ethanone
126770-42-1 97%
1g
$684 2022-06-13

1-(6-pyridin-2-ylpyridin-2-yl)ethanone Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:126770-42-1)
A997564
Purity:99%
Quantity:1g
Price ($):628.0